Cas no 2877691-17-1 (5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole)

• Product Name: 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole
• CAS No: 2877691-17-1
• MF: C₁₃H₁₆ClN₃O₃S
• MW: 329.802440643311
• CID: 5329674
• Update Time: 2025-10-31

5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-[hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]benzoxazole
• 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole

• Inchi： 1S/C13H16ClN3O3S/c1-21(18,19)17-6-2-5-16(7-8-17)13-15-11-9-10(14)3-4-12(11)20-13/h3-4,9H,2,5-8H2,1H3
• InChI Key： NHABECSYKLJFGB-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2N=C1N1CCCN(S(C)(=O)=O)CC1

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 491.6±55.0 °C(Predicted)
• pka: 1.38±0.10(Predicted)

Additional information on 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole

Comprehensive Overview of 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole (CAS No. 2877691-17-1)

The compound 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole (CAS No. 2877691-17-1) is a benzoxazole derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-diazepane ring and a methanesulfonyl group, makes it a promising candidate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymes or receptors, particularly in the fields of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapeutics. The 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole stands out due to its structural versatility, which allows for modifications to enhance bioavailability or selectivity. This aligns with current trends in drug repurposing and fragment-based drug design, where researchers seek to optimize existing scaffolds for new therapeutic indications.

The benzoxazole core of this compound is particularly noteworthy, as it is a privileged scaffold in medicinal chemistry. Benzoxazole derivatives are known for their broad-spectrum biological activity, including antimicrobial, anticancer, and neuroprotective effects. The addition of the 1,4-diazepane ring introduces conformational flexibility, which can improve binding affinity to target proteins. Meanwhile, the methanesulfonyl group may contribute to enhanced solubility and metabolic stability, addressing common challenges in drug development.

From a synthetic perspective, 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole offers opportunities for structure-activity relationship (SAR) studies. Researchers can explore variations in the diazepane substitution pattern or the benzoxazole halogenation to fine-tune pharmacological properties. This approach is particularly relevant in the context of AI-driven drug discovery, where computational models predict optimal modifications to achieve desired therapeutic outcomes.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are critical targets in treating chronic diseases, and the 1,4-diazepane moiety is frequently found in kinase inhibitors due to its ability to form key hydrogen bonds. The combination of benzoxazole and diazepane in this molecule could unlock new mechanisms of action, making it a valuable tool for target validation and lead optimization.

In summary, 5-chloro-2-(4-methanesulfonyl-1,4-diazepan-1-yl)-1,3-benzoxazole (CAS No. 2877691-17-1) represents a compelling case study in modern drug discovery. Its multifaceted structure bridges several hot topics in pharmaceutical research, including scaffold hopping, polypharmacology, and computational chemistry. As the scientific community continues to explore its applications, this compound may pave the way for innovative therapies in areas with high unmet medical needs.